1-Phenyl-3-(thiophen-2-ylmethyl)thiourea

• Molecular Formula: C12H12N2S2
• Molecular Weight: 248.4g/mol
• IUPAC Name: 1-phenyl-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C12H12N2S2/c15-12(13-9-11-7-4-8-16-11)14-10-5-2-1-3-6-10/h1-8H,9H2,(H2,13,14,15)
• InChI Key: KITRGSBRPWAPRI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=S)NCC2=CC=CS2

Description

1-Phenyl-3-(thiophen-2-ylmethyl)thiourea is a thiourea derivative characterized by a phenyl group at the N1 position and a thiophen-2-ylmethyl substituent at the N3 position. Thioureas are sulfur-containing compounds with a general structure R¹NHC(S)NR²R³, where the sulfur atom plays a critical role in their chemical and biological activities. This compound’s structure combines aromatic (phenyl) and heteroaromatic (thiophene) moieties, which may enhance its electronic properties and intermolecular interactions.

Comparison with Similar Compounds

Thiourea derivatives exhibit diverse biological and chemical properties depending on their substituents. Below is a comparative analysis of 1-phenyl-3-(thiophen-2-ylmethyl)thiourea with structurally related compounds:

Structural and Physical Properties

Compound Name	Substituents	Melting Point (°C)	Key Applications/Activities	Reference
1-Phenyl-3-(thiophen-2-ylmethyl)thiourea	Thiophen-2-ylmethyl	Not reported	Not explicitly studied in evidence	-
1-Phenyl-3-(2-pyridyl)thiourea	Pyridin-2-yl	171–172	Ethylene-like activity in plants
1-Phenyl-3-(2-phenylquinazolin-4-yl)thiourea	2-Phenylquinazolin-4-yl	189–190	Structural studies
1-Phenyl-3-benzoyl-2-thiourea	Benzoyl	Not reported	Cadmium ion extraction
1-Phenyl-3-(5-phenyl-1H-imidazol-1-yl)thiourea	Imidazol-1-yl	Not reported	Anti-HIV activity

Key Observations :

• Heteroatom Influence : Pyridinyl (N-containing) and thiophenyl (S-containing) substituents enhance electronic properties. For example, 1-phenyl-3-(2-pyridyl)thiourea exhibits ethylene-like activity in Arabidopsis due to the pyridinyl moiety’s hydrogen-bonding capacity .
• Melting Points : Bulky substituents (e.g., quinazolin-4-yl) increase melting points compared to smaller groups (e.g., pyridinyl), likely due to improved crystal packing .

Structure-Activity Relationship (SAR)

• Substituent Position :
  • In ethylene-active thioureas, 4-position substituents on the phenyl ring (e.g., chlorine in ZKT11) maximize activity, while 2-position substituents reduce it .
• Heteroatom Replacement :
  • Replacing pyridinyl with phenyl (e.g., ZKT17 vs. ZKT6) can increase activity, suggesting aromatic π-π interactions compensate for hydrogen-bonding loss .